Human IgG3 Binding: Recombinant Protein Cys-A/G Fills the Critical Subclass Gap Inherent to Protein A
Recombinant Protein Cys-A/G incorporates both Protein A and Protein G binding domains, and consequently binds all four human IgG subclasses (IgG1, IgG2, IgG3, IgG4) with strong affinity. In contrast, Protein A alone exhibits little to no binding to human IgG3. This is documented across multiple independent affinity-rating tables where Protein A is rated '++' or 'weak' for human IgG3, while Protein G and Protein A/G are consistently rated '+++' or 'strong' for the same subclass [1]. The underlying molecular explanation is that Arg435 in human IgG3 prevents Protein A binding—a structural constraint that Protein G domains circumvent [2]. For any workflow involving human polyclonal IgG or monoclonal antibodies of unknown IgG3 subclass, substituting Protein Cys-A/G with Protein A alone would result in quantitative loss of the entire IgG3 fraction, directly compromising purification yield and antibody repertoire integrity.
| Evidence Dimension | Binding affinity to human IgG3 subclass (qualitative rating scale) |
|---|---|
| Target Compound Data | Recombinant Protein Cys-A/G: strong binding (+++) to human IgG3 |
| Comparator Or Baseline | Protein A: weak or no binding (+ or -) to human IgG3; Protein G: strong binding (+++) to human IgG3 |
| Quantified Difference | Protein A does not bind human IgG3; Protein Cys-A/G binds IgG3 at a level comparable to Protein G (KD ~2×10^-10 M for Protein G vs. no measurable binding for Protein A) [2] |
| Conditions | In vitro IgG binding specificity determined by affinity chromatography and SPR; binding affinity ratings consolidated from multiple vendor affinity tables (Bio-Rad, Biosyn, GenScript, NEB) |
Why This Matters
A researcher or bioprocess engineer purifying total human IgG with Protein A alone loses the entire IgG3 fraction; selecting Recombinant Protein Cys-A/G instead ensures complete IgG subclass recovery, which is indispensable for therapeutic antibody manufacturing and quantitative serological studies.
- [1] GenScript, 'Protein A, G, and L Binding Characteristics to IgG from Different Species and Subclasses'. Available at: https://www.genscript.com.cn/antibody_resin_binding_characteristics.html View Source
- [2] Rispens T, Vidarsson G. 'Protein A and Protein G' in Antibody Fc (Chapter 9). Academic Press, 2014. Also available via ScienceDirect: https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/protein-g View Source
